2-methoxy-N-[(1-phenylcyclopentyl)methyl]benzamide

• IUPAC Name: 2-methoxy-N-[(1-phenylcyclopentyl)methyl]benzamide
• InChI: InChI=1S/C20H23NO2/c1-23-18-12-6-5-11-17(18)19(22)21-15-20(13-7-8-14-20)16-9-3-2-4-10-16/h2-6,9-12H,7-8,13-15H2,1H3,(H,21,22)
• InChI Key: WMHJSKQIZWRPOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC2(CCCC2)C3=CC=CC=C3
• Molecular Formula: C20H23NO2
• DSSTOX Substance ID: DTXSID701330641
• Molecular Weight: 309.4 g/mol
• Solubility: 8.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 267404-23-9

Description

2-methoxy-N-[(1-phenylcyclopentyl)methyl]benzamide, also known as MPMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • A study by Bobeldijk et al. (1990) described a simple and high-yield synthesis method for related benzamide compounds. This research contributes to the field of organic chemistry by providing efficient methods for synthesizing benzamide derivatives, which are crucial in various chemical applications (Bobeldijk et al., 1990).

• Neuroleptic Activity :

  • Iwanami et al. (1981) synthesized and evaluated the neuroleptic activity of benzamides, including compounds related to 2-methoxy-N-[(1-phenylcyclopentyl)methyl]benzamide. Their findings are significant for pharmacology, especially in the development of potential neuroleptics (Iwanami et al., 1981).

• Antioxidant Properties :

  • Demir et al. (2015) explored the antioxidant properties of a novel benzamide derivative. This research contributes to the understanding of the potential therapeutic applications of benzamides in oxidative stress-related diseases (Demir et al., 2015).

• Antihyperglycemic Agents :

  • A study by Nomura et al. (1999) focused on benzamide derivatives as antihyperglycemic agents. This research is particularly relevant for the development of new treatments for diabetes mellitus (Nomura et al., 1999).

• Binding Affinity Studies :

  • Research by Samanta et al. (2005) involved QSAR modeling on dopamine D2 receptor binding affinity of benzamides. This study is important for understanding the structural requirements for receptor binding, which is crucial in drug design (Samanta et al., 2005).

• Radiotracer Development for PET Scans :

  • Tian et al. (2006) developed a potential PET radiotracer based on a benzamide derivative. This research is significant in the field of medical imaging, particularly for assessing specific transporter systems in the brain (Tian et al., 2006).